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Compound of Interest

Compound Name: Cholesteryl hexadecyl carbonate

CAS No.: 15455-87-5

Cat. No.: B095776

Get Quote

Comparative Analysis of Carbonate-Linked Liquid Crystals in Biomedical & Photonic

Applications

Executive Summary
This guide provides a rigorous technical comparison between Cholesteryl Hexadecyl
Carbonate (CHC) and Cholesteryl Oleyl Carbonate (COC).[1] While both are cholesterol

derivatives sharing a carbonate linkage (distinct from the more common ester linkage), their

utility diverges significantly based on the saturation of their alkyl tails.

COC (Unsaturated C18:1): Characterized by a cis-double bond "kink," resulting in lower

phase transition temperatures and high fluidity.[1] It is the industry standard for

thermochromic (temperature-sensing) liquid crystals but suffers from oxidative instability.[1]

CHC (Saturated C16:0): Characterized by a straight, saturated aliphatic tail.[1] It offers

superior oxidative stability and tighter molecular packing, making it a preferred candidate for

robust drug delivery systems (e.g., solid lipid nanoparticles) where shelf-life and

encapsulation efficiency are paramount.[1]
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Part 1: Molecular Architecture & Physicochemical
Properties[1][2]
The functional difference between CHC and COC lies in the aliphatic tail attached to the

carbonate spacer. This structural variance dictates their thermodynamic behavior and suitability

for specific applications.[1]

Structural Comparison
Feature

Cholesteryl Hexadecyl
Carbonate (CHC)

Cholesteryl Oleyl
Carbonate (COC)

CAS Number
15455-87-5 (often ref.[1] as

Cetyl Carbonate)
17110-51-9

Molecular Formula C₄₄H₇₈O₃ C₄₆H₈₀O₃

Alkyl Chain
Hexadecyl (Cetyl): C16,

Saturated
Oleyl: C18, Unsaturated (cis-9)

Chain Geometry Linear, high packing density
Kinked (30° bend), steric

hindrance

Linkage Type Carbonate (-O-CO-O-) Carbonate (-O-CO-O-)

Oxidative Stability High (No double bonds)
Low (Allylic hydrogens prone

to peroxidation)

Phase Behavior & Thermal Transitions
The carbonate linkage imparts a higher polarity than a standard ester linkage, often broadening

the mesophase (liquid crystal phase) range.

COC Behavior: The cis-double bond prevents efficient crystal lattice formation, suppressing

the melting point.[1] This allows COC to exhibit cholesteric (chiral nematic) phases near

room temperature (20°C–40°C), which is critical for medical thermography and mood rings.

[1]

CHC Behavior: The saturated chain allows for Van der Waals interdigitation.[1] While

typically exhibiting higher crystallinity, in nanostructured forms (like lipid nanoparticles), it can
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form stable smectic phases that are ideal for drug retention.[1]

Table 1: Comparative Thermal Data (Note: Exact values vary by purity and thermal history due

to monotropic polymorphism)

Property CHC (Saturated) COC (Unsaturated)

Crystalline State Waxy solid / Semicrystalline Viscous liquid / Soft paste

Melting Point (Tm) ~40–45°C (Bulk) ~20°C

Clearing Point (Ti)
Varies (often Smectic phase

dominant)

~40°C (Cholesteric to

Isotropic)

Helical Pitch Longer (Red shift) Shorter (Blue shift)

Primary Use Drug Carrier / Structurant Thermochromic Sensor

Part 2: The Liquid Crystal State & Optical Logic
To understand why researchers select one over the other, one must visualize the molecular

arrangement. The following diagram illustrates how the "Tail Kink" in COC disrupts order,

creating the fluid cholesteric phase required for color change, whereas CHC favors ordered

packing.
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Caption: Figure 1. Structure-Property relationship.[1][2] The oleyl kink in COC induces the

helical cholesteric phase necessary for optical applications, while the linear CHC tail promotes

the ordered packing required for stable drug encapsulation.

Part 3: Pharmaceutical Applications (Drug Delivery)
[1][3][5]
While COC is the "sensor" molecule, CHC is the "carrier" molecule.

The Carbonate Advantage
In drug delivery, the carbonate linkage (-O-CO-O-) offers a distinct hydrolysis profile compared

to esters.[1]

Metabolic Products: Hydrolysis yields Cholesterol + CO₂ + Fatty Alcohol.[1]

pH Sensitivity: Carbonates are generally more stable at neutral pH than simple esters but

degrade specifically in acidic endosomes, facilitating intracellular payload release.[1]

Formulation Stability (Liposomes & LNPs)
Oxidative Stress: COC is vulnerable to lipid peroxidation at the allylic carbon (adjacent to the

double bond). In a formulation stored for 6+ months, COC can degrade into aldehydes,

which may react with protein payloads (Schiff base formation).[1]

CHC Selection: For pharmaceutical formulations, CHC is strictly preferred unless membrane

fluidity is explicitly required.[1] CHC does not auto-oxidize under standard storage

conditions.[1]

Part 4: Experimental Protocols
Protocol A: Synthesis of Cholesteryl Carbonates
Comparison of synthesis highlights the handling requirements for the unsaturated COC.

Reaction: Cholesterol + Chloroformate derivative → Cholesteryl Carbonate + HCl[1]

Setup: Flame-dried 3-neck round bottom flask, N₂ atmosphere.
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Reagents:

Cholesteryl Chloroformate (1.0 eq)[1][3]

Alcohol: 1-Hexadecanol (for CHC) OR Oleyl Alcohol (for COC) (1.1 eq)[1]

Scavenger: Pyridine or Triethylamine (1.2 eq)[1]

Solvent: Anhydrous Dichloromethane (DCM) or Toluene.[1]

Procedure:

Dissolve alcohol and base in solvent.[1][3] Cool to 0°C.[1][3]

Dropwise addition of Cholesteryl Chloroformate in solvent over 30 mins.[1]

CRITICAL (COC Only): Perform all steps in the dark or under amber light to prevent

photo-oxidation of the oleyl double bond.

Stir at RT for 12h.

Workup:

Wash with dilute HCl (remove pyridine), then NaHCO₃, then Brine.[1]

Dry over MgSO₄.[1]

Purification:

CHC: Recrystallization from Acetone/Ethanol (yields white crystals).[1]

COC: Column chromatography (Hexane/Ethyl Acetate) required as it is difficult to

crystallize (yields viscous oil).[1]

Protocol B: Oxidative Stability Testing (Stress Test)
Use this protocol to validate the choice of CHC over COC for long-term storage.

Preparation: Prepare 5% (w/v) solutions of CHC and COC in Chloroform.
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Stress Induction: Add AIBN (radical initiator) or expose to UV light (254 nm) for 4 hours.[1]

Analysis:

TLC: Develop in Hexane:EtOAc (9:1).[1] Stain with Anisaldehyde.[1]

Result:

CHC: Shows single spot (intact).[1]

COC: Shows streaking or lower Rf spots corresponding to hydroperoxides and cleavage

products.[1]

Part 5: Degradation Pathways & Selection Matrix[1]
[2]
The following diagram details the degradation risks, guiding the selection process for drug

development.

CHC (Saturated)

Condition: Acidic pH / Esterases Condition: Air / UV / Radicals

Resistant

COC (Unsaturated)

Vulnerable

Products: Cholesterol + CO2 + Cetyl Alcohol

Controlled Release

Products: Lipid Peroxides + Reactive Aldehydes

Membrane Damage
Drug Adducts

Click to download full resolution via product page

Caption: Figure 2. Degradation pathways.[1] COC introduces a risk of oxidative degradation

leading to toxic byproducts, whereas CHC is chemically inert to oxidation, degrading only via
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hydrolysis.[1]

Selection Matrix
Application Requirement Recommended Core Reason

Visual Temperature Indicator COC
Requires cholesteric phase at

RT.

Solid Lipid Nanoparticle (SLN) CHC
Requires solid core at body

temp (37°C).[1]

Liposome Bilayer Fluidizer COC
Kinked tail disrupts packing,

increasing permeability.[1]

Long-term Shelf Stability CHC
Saturated tail prevents

rancidity/oxidation.[1]

pH-Triggered Release Both

Carbonate linkage cleaves in

acidic tumor

microenvironments.[1]

References
PubChem. (n.d.).[1][4] Cholesteryl oleyl carbonate (Compound Summary).[1][4][5][6][7][8]

National Library of Medicine.[1] Retrieved from [Link][1]

Kuntsche, J., et al. (2004).[1] Supercooled Smectic Nanoparticles: A Potential Novel Carrier

System for Poorly Water Soluble Drugs.[1][9] Pharmaceutical Research.[1][9]

(Contextualizing CHC/Cetyl Carbonate in drug delivery). Retrieved from [Link][1]

University of Wisconsin-Madison. (n.d.).[1] Preparation of Cholesteryl Ester Liquid Crystals.

[1][7][10] MRSEC Education Group.[1] (Protocol for COC mixtures). Retrieved from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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